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Introduction
Flonoltinib is a potent, dual inhibitor of FMS-like tyrosine kinase 3 (FLT3) and Janus kinase 2

(JAK2).[1][2] Activating mutations in FLT3, particularly internal tandem duplications (FLT3-ITD),

are common in Acute Myeloid Leukemia (AML) and are associated with a poor prognosis. The

MV4-11 cell line, which is homozygous for the FLT3-ITD mutation, serves as a critical in vitro

model for studying the efficacy of targeted inhibitors. These application notes provide detailed

protocols for assessing Flonoltinib-induced apoptosis in MV4-11 cells, a key mechanism of its

anti-leukemic activity.

Mechanism of Action: Signaling Pathway
Flonoltinib exerts its pro-apoptotic effects by inhibiting the constitutively active FLT3-ITD

receptor in MV4-11 cells. This inhibition disrupts downstream pro-survival signaling pathways,

primarily the JAK/STAT, RAS/MEK/ERK, and PI3K/AKT pathways. The blockade of these

pathways leads to the downregulation of anti-apoptotic proteins (e.g., Mcl-1, Bcl-2) and the

activation of the intrinsic apoptotic cascade, culminating in caspase activation and programmed

cell death.
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Caption: Flonoltinib Signaling Pathway in MV4-11 Cells.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of Flonoltinib's activity in

FLT3-mutated cell lines.
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Table 1: In Vitro Kinase Inhibitory Activity of Flonoltinib

Target Kinase IC50 (nM)

JAK2 0.8

JAK2 V617F 1.4

FLT3 15

Data compiled from preclinical studies.[1]

Table 2: Anti-proliferative Activity of Flonoltinib in FLT3-Mutant Cell Lines

Cell Line FLT3 Status IC50 (µM)

MV4-11 FLT3-ITD < 0.1

Molm-13 FLT3-ITD < 0.1

Note: The anti-proliferative IC50 for Flonoltinib on various FLT3 mutant tumor cell lines was

observed to be less than 0.1 µM.[1]

Experimental Protocols
Cell Culture and Treatment
MV4-11 cells are cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum

(FBS) and 1% penicillin-streptomycin.[1] Cells are maintained in a humidified incubator at 37°C

with 5% CO2. For experiments, cells are seeded at a density of 0.5 x 10^6 cells/mL and treated

with varying concentrations of Flonoltinib (e.g., 0.1, 1, 10, 100 nM) or a vehicle control

(DMSO) for specified durations (e.g., 24, 48, 72 hours).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/annexin-v-staining-flow-cytometry.html
https://www.thermofisher.com/hk/en/home/references/protocols/cell-and-tissue-analysis/protocols/annexin-v-staining-flow-cytometry.html
https://www.ucl.ac.uk/population-health-sciences/sites/population_health_sciences/files/annexin_v_assay.pdf
https://www.benchchem.com/product/b10819339#flonoltinib-apoptosis-induction-in-mv4-11-cells
https://www.benchchem.com/product/b10819339#flonoltinib-apoptosis-induction-in-mv4-11-cells
https://www.benchchem.com/product/b10819339#flonoltinib-apoptosis-induction-in-mv4-11-cells
https://www.benchchem.com/product/b10819339#flonoltinib-apoptosis-induction-in-mv4-11-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10819339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

